Cas no 1396758-33-0 (N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396758-33-0
• MF: C₁₇H₁₆FN₅O₂
• MW: 341.339646339417
• CID: 6245661
• PubChem ID: 71791421
• Update Time: 2025-05-20

N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)-2H-tetrazole-5-carboxamide
• CHEMBL3439916
• N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)tetrazole-5-carboxamide
• VU0538859-1
• AKOS024541374
• F6237-1593
• 1396758-33-0

• Inchi： 1S/C17H16FN5O2/c18-14-6-8-15(9-7-14)23-20-16(19-21-23)17(25)22(10-11-24)12-13-4-2-1-3-5-13/h1-9,24H,10-12H2
• InChI Key： VFDNQSOTQCJQRK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1N=NC(C(N(CCO)CC2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 341.12880293g/mol
• Monoisotopic Mass: 341.12880293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.1Ų

Additional information on N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide

N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396758-33-0): A Comprehensive Overview

The compound N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396758-33-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique tetrazole core and benzyl and fluorophenyl substituents, exhibits a range of intriguing properties that make it valuable for various applications. In this article, we delve into its chemical structure, synthesis, applications, and recent advancements in research.

The tetrazole ring, a prominent feature of this compound, is a nitrogen-rich heterocycle known for its stability and bioisosteric properties. Researchers often explore tetrazole derivatives due to their potential in drug design, particularly as mimics for carboxylic acids. The presence of the 4-fluorophenyl group enhances the molecule's lipophilicity, which can influence its pharmacokinetic profile. Meanwhile, the N-benzyl and hydroxyethyl moieties contribute to its versatility in chemical modifications.

One of the most searched questions regarding N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide is its role in medicinal chemistry. Recent studies highlight its potential as a scaffold for developing enzyme inhibitors, particularly targeting proteases and kinases. The fluorine atom in the 4-fluorophenyl group is often leveraged to improve binding affinity and metabolic stability, making it a hotspot for drug discovery.

Another trending topic is the synthetic routes for CAS 1396758-33-0. Researchers frequently inquire about efficient methods to produce this compound, with a focus on green chemistry principles. Recent advancements have explored catalytic approaches and microwave-assisted synthesis to reduce reaction times and improve yields. These innovations align with the growing demand for sustainable and scalable chemical processes.

In the context of SEO optimization, it's worth noting that searches for tetrazole-based compounds and fluorophenyl derivatives have surged, reflecting their relevance in modern research. The compound's CAS number 1396758-33-0 is often used as a unique identifier in academic and industrial databases, making it a critical keyword for visibility.

Beyond pharmaceuticals, N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide has applications in material science. Its robust structure and functional groups make it a candidate for designing advanced polymers and coatings. Researchers are also investigating its use in agrochemicals, where its stability and bioactivity could lead to novel pest control solutions.

The safety and handling of CAS 1396758-33-0 are also common queries. While it is not classified as a hazardous material, standard laboratory precautions are recommended. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability over time.

In conclusion, N-benzyl-2-(4-fluorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug development to materials engineering, underscore its importance in contemporary science. As research progresses, this compound is poised to play an even greater role in addressing global challenges in health and technology.